5-(Butoxymethyl)furan-2(5H)-one

• CAS No.: 78508-78-8
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 2-(butoxymethyl)-2H-furan-5-one
• InChI: InChI=1S/C9H14O3/c1-2-3-6-11-7-8-4-5-9(10)12-8/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: JDDYZMOMOPISLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1C=CC(=O)O1

Description

5-(Butoxymethyl)furan-2(5H)-one: is a chemical compound belonging to the furanone family. Furanones are known for their diverse biological activities and applications in various fields, including chemistry, biology, and industry. This compound is characterized by a furan ring with a butoxymethyl group attached, making it a unique and valuable molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Butoxymethyl)furan-2(5H)-one can be achieved through various methods. One common approach involves the oxidation of furfural, a biomass-derived compound, using specific catalysts and reaction conditions. For instance, the oxidation of furfural in the presence of a TS-1 catalyst at room temperature can yield 5-hydroxy-2(5H)-furanone, which can then be further modified to obtain this compound .

Industrial Production Methods: Industrial production of this compound typically involves large-scale oxidation processes using efficient catalysts and optimized reaction conditions. The use of renewable biomass sources, such as furfural, is a key aspect of sustainable industrial production methods .

Chemical Reactions Analysis

Types of Reactions: 5-(Butoxymethyl)furan-2(5H)-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or metal catalysts like TS-1.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or catalytic hydrogenation.

Substitution: Substitution reactions often involve nucleophiles or electrophiles to introduce new functional groups into the molecule.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can yield various oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

Chemistry: In chemistry, 5-(Butoxymethyl)furan-2(5H)-one is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a valuable tool in biological research. It can be used to study various biochemical pathways and interactions, providing insights into cellular processes and potential therapeutic targets .

Medicine: In medicine, this compound has shown promise as a potential drug candidate due to its biological activity. Research is ongoing to explore its therapeutic potential in treating various diseases .

Industry: Industrially, the compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other industrial products .

Mechanism of Action

The mechanism of action of 5-(Butoxymethyl)furan-2(5H)-one involves its interaction with specific molecular targets and pathways. The compound’s electrophilic nature allows it to react with nucleophiles in biological systems, leading to various biochemical effects. These interactions can modulate cellular processes and pathways, contributing to its biological activity .

Comparison with Similar Compounds

• 5-Hydroxy-2(5H)-furanone
• 2(5H)-Furanone
• 5-Alkoxy-2(5H)-furanones

Comparison: Compared to other similar compounds, 5-(Butoxymethyl)furan-2(5H)-one stands out due to its unique butoxymethyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications .